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Compound of Interest

Compound Name: 1-(4-Pyridyl)ethylamine

Cat. No.: B1295593

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physicochemical
properties of 1-(4-Pyridyl)ethylamine, a key building block in medicinal chemistry and
pharmaceutical development. Its versatile structure is utilized in the synthesis of a wide range
of biologically active compounds.

Core Physicochemical Data

The essential quantitative data for 1-(4-Pyridyl)ethylamine, including its molecular formula
and molecular weight, are summarized below. These properties are fundamental for
stoichiometric calculations, analytical characterization, and formulation development.

Property Value Citations
Molecular Formula C7H10N2 [1112][3]
Molecular Weight 122.17 g/mol [1][2]114]
Appearance Colourless to pale yellow oil [1]

Purity (Typical) >95% [1]

IUPAC Name 1-(Pyridin-4-yl)ethanamine [2][3]
CAS Number 50392-78-4 [1]
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Experimental Protocols

The determination of the molecular weight and formula of a compound like 1-(4-
Pyridyl)ethylamine relies on standard, well-established analytical chemistry techniques. While
specific research papers detailing the initial determination for this particular molecule are not
commonly cited, the protocols would follow these general methodologies:

e Mass Spectrometry (MS): This is the primary technique for determining the molecular weight
of a compound. High-resolution mass spectrometry (HRMS) can provide a highly accurate
mass measurement, which can be used to deduce the elemental composition and thus the
molecular formula.

o Methodology: A sample is ionized, and the resulting ions are separated based on their
mass-to-charge ratio (m/z). The peak corresponding to the molecular ion (M+) or a
protonated version ([M+H]+) reveals the molecular weight.

o Elemental Analysis: This method determines the percentage composition of each element
(Carbon, Hydrogen, Nitrogen) in the compound.

o Methodology: A sample is combusted in a controlled environment, and the resulting gases
(CO2, H20, N2) are quantitatively measured. The percentages are then used to calculate
the empirical formula, which can be converted to the molecular formula if the molecular
weight is known.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to elucidate the structure of the molecule, confirming the connectivity of atoms and the ratio
of different types of protons. This structural information validates the molecular formula
derived from other methods.

o Methodology: The sample is placed in a strong magnetic field and irradiated with radio
waves, causing the nuclei of the atoms to resonate. The resulting spectrum provides
detailed information about the chemical environment of each atom.

Logical Relationships

The relationship between the compound's nhame, its constituent elements, and its calculated
molecular properties can be visualized as a clear hierarchical flow.
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Logical Relationship of Chemical Properties

1-(4-Pyridyl)ethylamine

Determines

Molecular Formula
C7H10N:2

Elemental Composition
7 Carbon
10 Hydrogen
2 Nitrogen

alculated From

Molecular Weight
122.17 g/mol

Click to download full resolution via product page

Caption: Relationship between chemical identity, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1-(4-Pyridyl)ethylamine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1295593#1-4-pyridyl-ethylamine-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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